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Compound of Interest

N,N'"-Bis(2,6-
Compound Name:
diisopropylphenyl)ethylenediamine

Cat. No.: B139851

CAS Number: 134030-22-1
Synonyms: N,N'-Bis(2,6-diisopropylphenyl)-1,2-ethanediamine

This technical guide provides a comprehensive overview of N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine, a sterically hindered diamine ligand. It is intended for
researchers, scientists, and professionals in drug development and chemical synthesis. This
document covers the compound's chemical and physical properties, detailed synthesis
protocols, applications in catalysis, and an exploration of its potential biological activities.

Chemical and Physical Properties

N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is a white to off-white solid at room
temperature. Its bulky 2,6-diisopropylphenyl groups confer significant steric hindrance and
electron-donating properties, making it a valuable ligand in coordination chemistry for
stabilizing metal centers and modulating catalytic activity.[1]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 134030-22-1 [2]

Molecular Formula C26H40N2 [2]

Molecular Weight 380.61 g/mol [2]
Appearance White to off-white solid

Melting Point 101-106 °C

Purity >94% [2]

Synthesis Protocols

The synthesis of N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is typically achieved in a

two-step process. The first step involves the synthesis of the precursor, N,N'-Bis(2,6-

diisopropylphenyl)ethane-1,2-diimine, followed by its reduction to the final ethylenediamine

product.

Synthesis of N,N'-Bis(2,6-diisopropylphenyl)ethane-1,2-

diimine

Experimental Protocol:

This protocol is adapted from a general procedure for the synthesis of 1,4-diaza-1,3-

butadienes.[3]

¢ Reagents:

o 2,6-diisopropylaniline (2 equivalents)

o Glyoxal (40% aqueous solution, 1 equivalent)

o Ethanol

e Procedure:

o Dissolve 2,6-diisopropylaniline (7.4 mmol, 2 equiv.) in ethanol (6 ml).
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[e]

To this solution, add glyoxal (3.7 mmol, 1 equiv.).

o

Stir the reaction mixture at ambient temperature for 1 hour.

[¢]

The crude product precipitates as a yellow solid.

[¢]

Filter the solid, wash with ethanol, and dry thoroughly in vacuo to yield the pure N,N'-
Bis(2,6-diisopropylphenyl)ethane-1,2-diimine.

e Yield: 49%][3]

Table 2: Spectroscopic Data for N,N'-Bis(2,6-diisopropylphenyl)ethane-1,2-diimine

Spectroscopy Data Reference(s)

0 8.10 (s, 2H, H-C=N), 7.16-
7.04 (m, 6H, aryl), 2.87 (sep,

1H NMR (400 MHz, CDCls) 4H, 3JHH = 6.8 Hz, iPr H), 1.14  [3]
(d, 24H, 3JHH = 6.8 Hz, iPr
Me)

6 163.1 (s), 148.0 (s), 136.7
13C NMR (101 MHz, CDCI5) (s), 125.1 (s), 123.2 (s), 28.0 [3]
(s), 23.4 (s)

Reduction to N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine

Experimental Protocol:

The reduction of the diimine precursor is typically achieved using sodium borohydride (NaBHa4)
in a suitable solvent like methanol. While a specific protocol for this exact compound is not
readily available in the cited literature, a general procedure for the reduction of Schiff bases is
as follows:

« Reagents:

o N,N'-Bis(2,6-diisopropylphenyl)ethane-1,2-diimine
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o Methanol (MeOH)

o Sodium borohydride (NaBHa)

e Procedure:

o

Dissolve the diimine in methanol (approximately 10 volumes).
o Cool the solution to 0 °C in an ice bath.

o Slowly add sodium borohydride (an excess, e.g., 2-4 equivalents) portion-wise to the
stirred solution.

o After the addition is complete, allow the reaction to warm to room temperature and
continue stirring for 3-5 hours, monitoring the reaction by thin-layer chromatography
(TLC).

o Upon completion, the reaction is typically quenched with water, and the product is
extracted with an organic solvent.

o The organic layer is then dried and the solvent evaporated to yield the crude product,
which can be further purified by recrystallization or column chromatography.

Applications in Catalysis

N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine and its derivatives are widely used as
ligands in transition metal-catalyzed reactions, such as cross-coupling reactions. The steric
bulk of the ligand can enhance catalyst stability and influence selectivity.

Palladium-Catalyzed Cross-Coupling Reactions

Complexes of this ligand with palladium are effective catalysts for various cross-coupling
reactions, which are fundamental in the synthesis of pharmaceuticals and complex organic
molecules.

General Experimental Workflow for a Palladium-Catalyzed Cross-Coupling Reaction:
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Caption: General workflow for a palladium-catalyzed cross-coupling reaction.
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Biological Activity

While specific biological data for N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is limited
in publicly available literature, related compounds containing the ethylenediamine moiety have
demonstrated cytotoxic activity against various cancer cell lines.

Studies on N,N'-bis(hydroxybenzyl)ethylenediamine derivatives have shown that these
compounds can induce cell cycle arrest and apoptosis in human lung (A549), breast (MDA-MB-
231), and prostate (PC3) cancer cells.[4][5] The mechanism of action is suggested to involve

the loss of mitochondrial membrane potential.[4][5]

Table 3: Reported Cytotoxic Activity of a Related Ethylenediamine Derivative

Cell Line Cancer Type Reported Effect Reference(s)

Induction of apoptosis

A549 Lung Cancer through mitochondrial [1][6]
pathways
MCF-7 Breast Cancer Cell cycle arrest [1]
_ Inhibition of
HelLa Cervical Cancer [1]

proliferation

Proposed Signaling Pathway for Apoptosis Induction

Based on the activity of related compounds, a potential mechanism for the induction of
apoptosis by ethylenediamine derivatives involves the intrinsic (mitochondrial) pathway. This
pathway is characterized by the disruption of the mitochondrial membrane potential, leading to
the release of pro-apoptotic factors and subsequent activation of caspases.
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Caption: Proposed intrinsic apoptosis pathway induced by ethylenediamine derivatives.

Conclusion

N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is a versatile diamine with significant
applications in synthetic and coordination chemistry, particularly as a ligand in catalysis. While
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its own biological activity is an emerging area of research, related compounds show promise as
cytotoxic agents. This technical guide provides a foundational understanding of its properties,
synthesis, and potential applications, serving as a valuable resource for researchers in the
field. Further investigation is warranted to fully elucidate the spectroscopic characteristics of the
final compound, optimize its synthesis, and explore its full potential in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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